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Compound Name: Dodecan-1-amine;thiocyanic acid

Cat. No.: B1619620 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Laurylamine thiocyanate, also known as dodecyl thiocyanate, is an organic compound

incorporating a long hydrophobic alkyl chain (lauryl) and a functional thiocyanate group (-SCN).

This unique structure suggests its utility in various applications, particularly in acidic

environments where the behavior of both the amine and thiocyanate moieties is critical. While

specific data for laurylamine thiocyanate is limited in publicly available literature, its potential

applications can be inferred from the known properties of long-chain amines and other organic

thiocyanates. These application notes provide an overview of its potential uses as a corrosion

inhibitor and an antifungal/biocidal agent in acidic solutions, along with relevant experimental

protocols based on studies of analogous compounds.

Chemical Properties and Synthesis
Laurylamine thiocyanate is an organic compound with the chemical formula C13H25NS.

Organic thiocyanates are generally synthesized through the reaction of an alkyl halide (in this

case, lauryl halide) with an alkali thiocyanate.[1]

General Synthesis Reaction:

CH₃(CH₂)₁₁-X + NaSCN → CH₃(CH₂)₁₁-SCN + NaX (where X is a halide like Br or Cl)
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It is important to note that the thiocyanate ion (SCN⁻) is an ambident nucleophile, which can

lead to the formation of the isothiocyanate isomer (R-NCS) as a byproduct, particularly with

certain substrates and reaction conditions.[1]

Stability in Acidic Solutions:

Caution is advised when using laurylamine thiocyanate in strongly acidic solutions (pH 4-5 or

lower), as thiocyanate salts can be unstable and may decompose to release toxic hydrogen

cyanide (HCN) gas.[2] The stability is influenced by the cation; however, with an organic cation,

the covalent nature of the S-C bond may offer greater stability than ionic thiocyanate salts.

Under acidic conditions, the thiocyanate ion can also participate in the formation of

hypothiocyanous acid (HOSCN), a potent microbicidal agent.[3]

Application 1: Corrosion Inhibition in Acidic Media
The structure of laurylamine thiocyanate makes it a promising candidate for a corrosion

inhibitor in acidic solutions, such as those used for industrial cleaning, pickling, and in oil and

gas applications. The lauryl group provides a hydrophobic tail that can form a protective film on

the metal surface, while the nitrogen and sulfur atoms in the thiocyanate group can act as

adsorption centers.

Mechanism of Action
The inhibition mechanism is likely a mixed-type, involving both physical and chemical

adsorption on the metal surface. The protonated amine in acidic solution would electrostatically

interact with the negatively charged metal surface (in the presence of anions like Cl⁻ or SO₄²⁻),

while the sulfur and nitrogen atoms can coordinate with the metal atoms. This forms a

protective barrier that retards both the anodic dissolution of the metal and the cathodic

hydrogen evolution reaction.[4]

Quantitative Data for Analogous Compounds
While specific data for laurylamine thiocyanate is not readily available, the following table

summarizes the performance of other thiocyanate-containing inhibitors in acidic media.
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Inhibitor Metal
Acid
Medium

Concentr
ation

Inhibition
Efficiency
(%)

Temperat
ure (°C)

Referenc
e

1-ethyl-3-

methylimid

azolium

thiocyanate

(IL)

API 5L X52

Steel

0.5M

H₂SO₄
75 ppm 90.1

Not

specified
[4]

Sinapine

Thiocyanat

e (GCI-ST)

Mild Steel H₂SO₄ Various
Effective,

mixed-type

Not

specified
[5]

4-(N,N-

dimethylam

ino)benzal

dehyde

thiosemicar

bazone

Mild Steel 1N HCl
Not

specified

Predomina

ntly

cathodic

Not

specified
[6]

4-(N,N-

dimethylam

ino)benzal

dehyde

thiosemicar

bazone

Mild Steel
0.5M

H₂SO₄
100 ppm 97

Not

specified
[6]

Experimental Protocol: Weight Loss Method
This protocol outlines a basic method for evaluating the corrosion inhibition efficiency of

laurylamine thiocyanate.

Coupon Preparation:

Obtain mild steel coupons of a standard dimension (e.g., 2.5 cm x 2.0 cm x 0.2 cm).

Polish the coupons with a series of emery papers of decreasing grit size, wash with

distilled water and acetone, and dry.
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Weigh the coupons accurately using an analytical balance.

Inhibitor Solution Preparation:

Prepare a stock solution of laurylamine thiocyanate in a suitable solvent (e.g., ethanol).

Prepare the acidic solution (e.g., 1 M HCl or 0.5 M H₂SO₄).

Add different concentrations of the laurylamine thiocyanate stock solution to the acidic

solution to achieve the desired final inhibitor concentrations (e.g., 10, 50, 100, 200 ppm).

Corrosion Test:

Immerse one prepared coupon in a beaker containing the acidic solution with a specific

concentration of the inhibitor.

Immerse a control coupon in the acidic solution without the inhibitor.

Maintain the beakers at a constant temperature for a specified duration (e.g., 6 hours).

Analysis:

After the immersion period, remove the coupons, wash them with a cleaning solution (e.g.,

Clarke's solution) to remove corrosion products, rinse with distilled water and acetone, dry,

and reweigh.

Calculate the corrosion rate (CR) and the inhibition efficiency (IE%) using the following

formulas:

CR (mm/year) = (87.6 × W) / (D × A × T)

W = Weight loss in mg

D = Density of the metal in g/cm³

A = Area of the coupon in cm²

T = Immersion time in hours
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IE% = [(CR_blank - CR_inh) / CR_blank] × 100

CR_blank = Corrosion rate in the absence of the inhibitor

CR_inh = Corrosion rate in the presence of the inhibitor

Experimental Workflow: Corrosion Inhibition Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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